Extraction Yield: SC-CO₂ Ginger Oil vs. Steam Distillation vs. Simultaneous Distillation Extraction
Supercritical CO₂ extraction (SFE) of Nepalese ginger at 300 bar and 55 °C yielded approximately 4.5 times more essential oil than steam distillation (SD) and 5–10.7 times more than simultaneous distillation extraction (SDE) with various solvents [1]. In a separate study, SC-CO₂ ginger oil yield was 4.78% w/w compared to 0.86% for steam-distilled oil and 3.56% for ethanol-extracted oil [2].
| Evidence Dimension | Extraction yield (% w/w) of ginger essential oil |
|---|---|
| Target Compound Data | SC-CO₂ ginger oil: 4.78% (Guizhou ginger); 4.5× SD yield (Nepalese ginger at 300 bar/55 °C) |
| Comparator Or Baseline | Steam distillation: 0.86% (Guizhou); SD baseline (Nepal) = 1.0×; Ethanol extraction: 3.56%; SDE: 0.4–0.9× SD |
| Quantified Difference | SC-CO₂ yields 4.5–5.6× more oil than SD; 1.3× more than ethanol extraction; 5–10.7× more than SDE |
| Conditions | SC-CO₂ at 300 bar/55 °C (Nepal); 150–300 bar/35–55 °C (Guizhou); SD at 100 °C; SDE with dichloromethane/hexane |
Why This Matters
Higher extraction yield directly reduces raw material cost per kg of product, a critical procurement parameter for industrial-scale users.
- [1] Munankarmi NN, Shyaula SL, Timilsina PM, et al. Optimization of supercritical CO2 green extraction of Zingiber officinale Roscoe essential oil and comparative GC-MS profiling and biological activities with steam and simultaneous distillation. Heliyon 2025;11(2):e41960. DOI: 10.1016/j.heliyon.2025.e41960 View Source
- [2] ZHU Yijia, TANG Zequn, CHEN Keke, et al. Effects of different extraction techniques on the extracts of Zingiber officinale Roscoe and their chemical compositions. Food and Fermentation Industries 2023;49(2):113–119. DOI: 10.13995/j.cnki.11-1802/ts.029639 View Source
